Cas no 1805663-22-2 (Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1805663-22-2
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009778
• Update Time: 2025-07-15

Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-7-8(11(17)18-2)4-5-10(9(7)6-16)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： LZZVZKWVUGLOFT-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=C(C=1C#N)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate

Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate (CAS No. 1805663-22-2): An Overview

Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate (CAS No. 1805663-22-2) is a versatile organic compound with a unique structure that combines a cyano group, an ethyl substituent, and a trifluoromethoxy moiety. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug discovery and advanced materials development.

The chemical structure of Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate is characterized by a benzene ring substituted with a cyano group at the 3-position, an ethyl group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive candidate for various research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The trifluoromethoxy group in Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate contributes to its lipophilicity and metabolic stability, which are crucial factors in the design of bioactive molecules. These properties make it a valuable intermediate in the synthesis of pharmaceuticals, particularly those targeting specific biological pathways or receptors.

In the context of drug discovery, Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate has been explored as a lead compound for the development of novel therapeutics. Its cyano group can be readily converted into various functional groups, such as amides or carboxylic acids, through well-established chemical transformations. This flexibility allows researchers to fine-tune the pharmacological properties of the final drug candidates, optimizing their efficacy and safety profiles.

Moreover, the presence of the ethyl substituent in Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate can influence the conformational flexibility and electronic properties of the molecule. This can have significant implications for its binding affinity to target proteins or enzymes, which is a critical aspect of drug design. Studies have shown that subtle changes in the substituents can lead to substantial improvements in potency and selectivity.

Beyond medicinal chemistry, Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate has also found applications in materials science. The combination of its aromatic core and fluorinated substituents makes it suitable for use in the synthesis of functional polymers and coatings. These materials often exhibit enhanced thermal stability, chemical resistance, and mechanical strength, making them valuable for various industrial applications.

In terms of synthesis, Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate can be prepared through several routes, including multistep reactions involving halogenation, substitution, and esterification processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these syntheses, reducing both cost and environmental impact. Researchers continue to explore new synthetic strategies to further optimize the production process.

The safety profile of Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate is an important consideration for its practical use. While detailed toxicological data are still being gathered, preliminary studies suggest that it exhibits low toxicity when handled under appropriate conditions. However, standard safety protocols should always be followed during handling and storage to ensure user safety.

In conclusion, Methyl 3-cyano-2-ethyl-4-(trifluoromethoxy)benzoate (CAS No. 1805663-22-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of opportunities for research and development, making it an exciting area of study for scientists and engineers alike.